Cas no 90731-56-9 (2-(4-Methylthiazol-5-yl)ethyl formate)

• Product Name: 2-(4-Methylthiazol-5-yl)ethyl formate
• CAS No: 90731-56-9
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD23701666
• CID: 995058
• PubChem ID: 12833143
• Update Time: 2025-05-20

2-(4-Methylthiazol-5-yl)ethyl formate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylthiazol-5-yl)ethyl formate
• 2-(4-methyl-1,3-thiazol-5-yl)ethyl formate
• 4-Methyl-5-thiazolylethyl formate
• 4-Methyl-5-thiazoleethanol 5-formate
• 64NY5Q2QR9
• 2-(4-Methyl-5-thiazolyl)ethyl formate
• AK119691
• FEMA No. 4275
• 2-(5-Methyl-4-thiazolyl)ethyl formate
• 2-(4-Methyl-5-thiazolyl) ethyl formate
• 5-Thiazoleethanol, 4-methyl-, 5-formate
• 5-Thiazoleethanol, 4-methyl-, formate (ester)
• 2-(4-Methyl-5-thiazolyl) ethyl formate [FHFI]
• 5110AC
• FCH2329317
• 5-[2-(Formyloxy)ethyl]-4-m
• 2-(4-methyl-1,3-thiazol-5-yl)ethyl ormate
• CS-0186423
• AKOS016010721
• 90731-56-9
• Q27263766
• SCHEMBL323587
• D82571
• CHEBI:187477
• DTXSID60920210
• 2-(4-Methylthiazol-5-yl)ethylformate
• DS-5719
• UNII-64NY5Q2QR9
• sulfuryl formate

• MDL： MFCD23701666
• Inchi： 1S/C7H9NO2S/c1-6-7(11-4-8-6)2-3-10-5-9/h4-5H,2-3H2,1H3
• InChI Key： MONFGMLYTMEKTC-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCOC=O

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.210
• Boiling Point: 283°C at 760 mmHg
• Flash Point: 125 ºC
• PSA: 67.43000
• LogP: 1.80290
• FEMA: 4275 | 2-(4-METHYL-5-THIAZOLYL)ETHYL FORMATE
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(4-Methylthiazol-5-yl)ethyl formate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 2-(4-Methylthiazol-5-yl)ethyl formate

2-(4-Methylthiazol-5-yl)ethyl formate: A Comprehensive Overview

2-(4-Methylthiazol-5-yl)ethyl formate, identified by the CAS number 90731-56-9, is a chemical compound that has garnered significant attention in various fields due to its unique properties and versatile applications. This compound belongs to the class of thiazole derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and industrial materials. The structure of this compound consists of a thiazole ring substituted with a methyl group at the 4-position and an ethyl formate group at the 5-position, making it a valuable molecule for further exploration.

The synthesis of 2-(4-Methylthiazol-5-yl)ethyl formate involves a series of well-defined chemical reactions, including nucleophilic substitutions and condensations. Recent advancements in synthetic chemistry have enabled the optimization of these processes, leading to higher yields and improved purity. Researchers have also explored alternative routes, such as microwave-assisted synthesis and catalytic methods, to enhance the efficiency of producing this compound.

One of the most promising applications of 2-(4-Methylthiazol-5-yl)ethyl formate lies in the pharmaceutical industry. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for drug development. Additionally, its ability to act as a precursor in the synthesis of more complex molecules has opened new avenues for medicinal chemistry.

In the field of agrochemistry, 2-(4-Methylthiazol-5-yl)ethyl formate has been investigated for its role in plant growth regulation and pest control. Recent research highlights its effectiveness as a bioactive agent in controlling fungal infections in crops, which is particularly relevant given the increasing demand for sustainable agricultural practices.

The industrial applications of this compound are equally diverse. It serves as an intermediate in the production of advanced materials, including polymers and coatings, where its thiazole moiety contributes to enhanced thermal stability and mechanical properties. Furthermore, its use in organic electronics has been explored due to its ability to act as an electron transport material in devices such as organic light-emitting diodes (OLEDs).

Recent studies have delved into the environmental impact of 2-(4-Methylthiazol-5-yl)ethyl formate, focusing on its biodegradability and toxicity profiles. These investigations are crucial for ensuring that its production and application align with global sustainability goals and regulatory standards.

In conclusion, 2-(4-Methylthiazol-5-yl)ethyl formate, with its CAS number 90731-56-9, stands out as a multifaceted compound with significant potential across various industries. Ongoing research continues to uncover new applications and optimize its synthesis methods, solidifying its role as an essential molecule in modern chemistry.